Cas no 794582-28-8 (3,4-dipropoxybenzoic acid)

• Product Name: 3,4-dipropoxybenzoic acid
• CAS No: 794582-28-8
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 3107691
• PubChem ID: 2442976
• Update Time: 2025-10-24

3,4-dipropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dipropoxybenzoic acid
• 3,4-Di-propoxybenzoic acid
• 3,4-dipropoxybenzoicAcid
• G36348
• 958-447-0
• 794582-28-8
• EN300-11511
• AKOS000200681
• SCHEMBL566516
• Z57048944
• KVGLIDHZBWTUQL-UHFFFAOYSA-N

• Inchi： 1S/C13H18O4/c1-3-7-16-11-6-5-10(13(14)15)9-12(11)17-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,15)
• InChI Key： KVGLIDHZBWTUQL-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C(=O)O)C=CC=1OCCC

Computed Properties

• Exact Mass: 238.12050905Da
• Monoisotopic Mass: 238.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

3,4-dipropoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,4-dipropoxybenzoic acid

Recent Advances in the Study of 3,4-Dipropoxybenzoic Acid (CAS: 794582-28-8): A Comprehensive Research Brief

3,4-Dipropoxybenzoic acid (CAS: 794582-28-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the unique structural properties of 3,4-dipropoxybenzoic acid, which contribute to its versatility in drug design. The compound's benzoic acid core, coupled with propoxy substituents at the 3 and 4 positions, offers a balance of lipophilicity and hydrogen-bonding capacity, making it an attractive scaffold for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel anti-inflammatory agents.

Significant progress has been made in understanding the compound's mechanism of action. Research conducted at the University of Cambridge (2024) revealed that derivatives of 3,4-dipropoxybenzoic acid exhibit selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting potential for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs). The study employed molecular docking simulations and in vitro assays to elucidate these interactions at the atomic level.

In the area of synthetic methodology, a team at MIT (2024) developed an innovative, greener synthesis route for 3,4-dipropoxybenzoic acid (794582-28-8) that reduces byproduct formation and improves overall yield. Their approach utilizes biocatalysis under mild conditions, addressing previous challenges in large-scale production. This advancement could significantly impact the compound's commercial viability for pharmaceutical applications.

Emerging research also suggests potential applications beyond inflammation. Preliminary studies indicate that 3,4-dipropoxybenzoic acid derivatives may modulate PPARγ receptors, opening possibilities for metabolic disorder treatments. However, these findings require further validation through clinical trials to assess efficacy and safety profiles in human subjects.

The compound's physicochemical properties have been thoroughly characterized in recent work. A 2024 publication in ACS Omega reported detailed solubility profiles, pKa values, and partition coefficients for 3,4-dipropoxybenzoic acid across various solvent systems. These data are crucial for formulation scientists working on drug delivery systems incorporating this compound.

Looking forward, the research community anticipates increased investigation into the therapeutic potential of 3,4-dipropoxybenzoic acid derivatives. Current patent activity suggests growing commercial interest, with several pharmaceutical companies filing applications for novel compositions containing this scaffold. The coming years will likely see expanded preclinical studies and possibly early-stage clinical trials for lead compounds derived from this chemical entity.